Cas no 155709-24-3 (Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))-)

Neuropeptide Y (24-36) amide, N-acetyl-(Leu(28,31))-, is a modified fragment of Neuropeptide Y (NPY), a key neurotransmitter involved in various physiological processes, including appetite regulation, stress response, and cardiovascular function. This synthetic analog features acetylation at the N-terminus and leucine substitutions at positions 28 and 31, enhancing its stability and receptor-binding specificity. These modifications make it a valuable tool for studying NPY receptor interactions and signaling pathways, particularly in neuropharmacology and metabolic research. Its improved resistance to enzymatic degradation ensures reliable performance in vitro and in vivo, supporting precise experimental outcomes in neuroscience and endocrinology studies.
Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))- structure
155709-24-3 structure
Product Name:Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))-
CAS No:155709-24-3
MF:C81H131N27O19
MW:1787.07635617256
CID:167187
Update Time:2025-06-07

Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))- Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosinamide,N-acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucyl-L-leucyl-L-threonyl-L-arginyl-L-glutaminyl-L-arginyl-
    • Acetyl-(Leu??·??)-NeuropeptideY(24-36)
    • Acetyl-(Leu28·31)-Neuropeptide Y (24-36)
    • Acetyl-(Leu28·31)-NPY (24-36)
    • LRHYLNLLTRQRY-NH2
    • L-Tyrosinamide,N-acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucy...
    • L-Tyrosinamide,N-acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucyl-L-leucyl-L-threonyl-L-arginyl
    • Ac(Leu-28,31)npy(24-36)amide
    • AC-LEU-ARG-HIS-TYR-LEU-ASN-LEU-LEU-THR-ARG-GLN-ARG-TYR-NH2
    • L-Tyrosinamide,N-acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucyl-L-leucyl-L-threonyl-L-arginyl-L-glutaminyl-L-arginyl
    • N-Acetyl(leu(28),leu(31))npy(24-36)-amide
    • Neuropeptide Y (24-36) amide,N-acetyl-(leu(28,31))
    • Acetyl-(Leu28
    • ACETYL-(LEU28,31)-NPY (24-36)
    • Ac-[Leu28,31]-Neuropeptide Y (24-36)
    • ACETYL-(LEU28,31)-NEUROPEPTIDE Y (24-36)
    • AC-[LEU28,31] NEUROPEPTIDE Y (24-36), HUMAN
    • N-ACETYL-[LEU28, LEU31]NEUROPEPTIDE Y (24-36)
    • neuropeptide Y (24-36) amide, N-acetyl-(Leu(28,31))-
    • N-ACETYL-[LEU28, LEU31]-NEUROPEPTIDE Y FRAGMENT 24-36
    • Acetyl-(Leu28·31)-Neuropeptide Y (24-36) Acetyl-(Leu28·31)-NPY (24-36)
    • L-Tyrosinamide, N-acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucyl-L-leucyl-L-threonyl-L-arginyl-L-glutaminyl-L-arginyl-
    • N-Acetyl-L-leucyl-L-arginyl-L-histidyl-L-tyrosyl-L-leucyl-L-asparaginyl-L-leucyl-L-
    • Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))-
    • Inchi: 1S/C81H131N27O19/c1-40(2)30-56(96-45(10)110)71(120)98-52(15-12-28-93-80(87)88)69(118)106-61(36-48-38-91-39-95-48)75(124)105-60(35-47-19-23-50(112)24-20-47)74(123)102-58(32-42(5)6)73(122)107-62(37-64(83)114)76(125)103-57(31-41(3)4)72(121)104-59(33-43(7)8)77(126)108-65(44(9)109)78(127)100-53(16-13-29-94-81(89)90)67(116)99-54(25-26-63(82)113)70(119)97-51(14-11-27-92-79(85)86)68(117)101-55(66(84)115)34-46-17-21-49(111)22-18-46/h17-24,38-44,51-62,65,109,111-112H,11-16,25-37H2,1-10H3,(H2,82,113)(H2,83,114)(H2,84,115)(H,91,95)(H,96,110)(H,97,119)(H,98,120)(H,99,116)(H,100,127)(H,101,117)(H,102,123)(H,103,125)(H,104,121)(H,105,124)(H,106,118)(H,107,122)(H,108,126)(H4,85,86,92)(H4,87,88,93)(H4,89,90,94)/t44-,51+,52+,53+,54+,55+,56+,57+,58+,59+,60+,61+,62+,65+/m1/s1
    • InChI Key: LZKBNKKHNKAGAE-ZQWBWPFKSA-N
    • SMILES: O=C([C@H](CC(C)C)NC([C@H](CC(N)=O)NC([C@H](CC(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC1=CN=CN1)NC([C@H](CCCNC(=N)N)NC([C@H](CC(C)C)NC(C)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC(=CC=1)O)=O)CCCNC(=N)N)=O)CCC(N)=O)=O)CCCNC(=N)N)=O)[C@@H](C)O)=O)CC(C)C

Computed Properties

  • Exact Mass: 1786.01000
  • Monoisotopic Mass: 1786.01145506 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 29
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 127
  • Rotatable Bond Count: 61
  • Complexity: 3670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 783
  • Molecular Weight: 1787.1

Experimental Properties

  • PSA: 782.64000
  • LogP: 4.90770

Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))- Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

Neuropeptide Y (24-36) amide, N-acetyl-(leu(28,31))- Pricemore >>

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